2-Nitrophenol

• CAS No.: 88-75-5
• Product Name: 2-Nitrophenol
• Molecular Formula: C6H5NO3; C6H5O3N
• Molecular Weight: 139.11 g/mol
• IUPAC Name: 2-nitrophenol
• Standard InChI: InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H
• Standard InChIKey: IQUPABOKLQSFBK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])O
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])O
• Boiling Point: 417 to 421 °F at 760 mm Hg (Decomposes) (NTP, 1992); 216.0 °C; 216 °C; 194-279 °C
• Colorform: Light yellow needles or prisms; MONOCLINIC; Yellow needles from alcohol
• Density: 1.49 at 68 °F (USCG, 1999); 1.49 g/cm³; 1.5 g/cm³
• Flash Point: 108 °C c.c.; 169 °C
• Melting Point: 113 to 115 °F (NTP, 1992); 44.8 °C; 44-45 °C; 45-46 °C; 44-116 °C
• Physical Description: 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999); OtherSolid; YELLOW CRYSTALS.
• Description: 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999); Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.; 2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
• Related CAS: 824-39-5 (hydrochloride salt)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.02 M; Freely soluble in ... carbon disulfide, alkali hydroxides; slightly soluble in cold water; Very soluble in alcohol, ether, acetone, chlorine; In water, 2100 mg/L at 20 °C; 10,800 mg/L at 100 °C; In water, 2.5X10+3 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 0.21 (poor); Solubility in water, g/100ml: 0.13-1.2
• Synonyms: 2-nitrophenol; 2-nitrophenol, ammonium salt; 2-nitrophenol, sodium salt; ortho-nitrophenol
• Vapor Density: Relative vapor density (air = 1): 4.81
• Vapor Pressure: 1 mm Hg at 120.7 °F (NTP, 1992); 0.11 mmHg; 0.113 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.015; Vapor pressure, Pa at 20 °C: 0.0032-7
• PubChem Compound: 6947
• Last Modified: Nov 11 2021